N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-2-(2-methoxyphenoxy)acetamide

• IUPAC Name: N-[[4-(2-hydroxyethoxy)thian-4-yl]methyl]-2-(2-methoxyphenoxy)acetamide
• InChI: InChI=1S/C17H25NO5S/c1-21-14-4-2-3-5-15(14)22-12-16(20)18-13-17(23-9-8-19)6-10-24-11-7-17/h2-5,19H,6-13H2,1H3,(H,18,20)
• InChI Key: JLCRKSGIOIPEFT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC(=O)NCC2(CCSCC2)OCCO
• Molecular Formula: C17H25NO5S
• Molecular Weight: 355.5 g/mol

Description

N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-2-(2-methoxyphenoxy)acetamide is a useful research compound. Its molecular formula is C17H25NO5S and its molecular weight is 355.45. The purity is usually 95%.
BenchChem offers high-quality N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-2-(2-methoxyphenoxy)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-2-(2-methoxyphenoxy)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Allelochemical Transformation Products

Cyclic hydroxamic acids and lactams, related to the compound , are significant in the agricultural context for their allelopathic properties, crucial for crop protection strategies. These chemicals, found in crops like wheat, rye, and maize, transform into benzoxazolinones through microbial action in the soil, with further transformation leading to aminophenoxazinones, malonamic acids, and acetamides. This microbial transformation plays a key role in exploiting the allelopathic traits of these crops to suppress weeds and soil-borne diseases (Fomsgaard, Mortensen, & Carlsen, 2004).

Chemical Synthesis and Pharmacology

N-(2-Hydroxyphenyl)acetamide, structurally related to the compound of interest, serves as an intermediate in synthesizing antimalarial drugs. Chemoselective monoacetylation studies highlight the potential for creating pharmacologically active compounds through acetylation processes. Such studies underscore the importance of selecting suitable acyl donors and optimizing conditions to achieve high yields and specificity, paving the way for novel drug synthesis (Magadum & Yadav, 2018).

Environmental and Health Safety

The compound and its derivatives have been evaluated for environmental and health safety in various contexts. Research into the metabolism of related chloroacetamide herbicides in human and rat liver microsomes sheds light on their carcinogenicity and metabolic pathways. Such studies are critical for understanding the safety profile of these compounds and their impact on health when used in agriculture (Coleman, Linderman, Hodgson, & Rose, 2000).